Cas no 103476-21-7 (Coenzyme A, S-(hydrogen 3-hydroxy-3-methyl pentanedioate), sodium salt (1:2))

• Product Name: Coenzyme A, S-(hydrogen 3-hydroxy-3-methyl pentanedioate), sodium salt (1:2)
• CAS No: 103476-21-7
• Molecular Formula: C₂₇H₄₄N₇O₂₀P₃S^.Na
• Molecular Weight: 934.649360000001
• CID: 139167
• PubChem ID: 16219482

Coenzyme A, S-(hydrogen 3-hydroxy-3-methyl pentanedioate), sodium salt (1:2) Properties

Names and Identifiers

• Coenzyme A, S-(hydrogen3-hydroxy-3-methyl pentanedioate), disodium salt (9CI)
• (DL-3-Hydroxy-3-methylglutaryl)-coenzyme A disodium salt trihydrate
• DL-3-Hydroxy-3-methylglutaryl coenzyme A sodium salt
• DL-3-Hydroxy-3-methylglutaryl coenzyme A sodium salt hydrate
• XCMQYNRDGHLEPX-FZFZRPSRSA-L
• (DL-3-HYDROXY-3-METHYLGLUTARYL) COENZYM&
• DL-3-HYDROXY-3-METHYLGLUTARYL COENZYME*A SODIUM
• DL-3-Hydrxy-3-methylglutaryl-coenzym A Natriumsalz
• DL-3-Hydroxy-3-methylglutaryl coenzyme A trisodium salt
• (DL-3-hydroxy-3-methylglutaryl)coenzyme A disodium hydrate
• DL-3-Hydroxy-3-methylglutaryl coenzymeA sodium salt,HMG-CoA
• (dl-3-hydroxy-3-methylglutaryl) coenzyme A so-salt trihydr.
• KMNHIBBYYDCBIJ-UHFFFAOYSA-N
• DTXSID30585178
• 5-[2-[3-[[4-[[[5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanyl]-3-hydroxy-3-methyl-5-oxopentanoic acid;sodium
• 103476-21-7
• AKOS030241002
• Coenzyme A, S-(hydrogen 3-hydroxy-3-methyl pentanedioate), disodium salt (9CI)
• NS00074026

• InChIKey： XCMQYNRDGHLEPX-FZFZRPSRSA-L
• Inchi： InChI=1S/C27H44N7O20P3S.2Na/c1-26(2,21(40)24(41)30-5-4-15(35)29-6-7-58-17(38)9-27(3,42)8-16(36)37)11-51-57(48,49)54-56(46,47)50-10-14-20(53-55(43,44)45)19(39)25(52-14)34-13-33-18-22(28)31-12-32-23(18)34;;/h12-14,19-21,25,39-40,42H,4-11H2,1-3H3,(H,29,35)(H,30,41)(H,36,37)(H,46,47)(H,48,49)(H2,28,31,32)(H2,43,44,45);;/q;2*+1/p-2/t14-,19-,20-,21+,25-,27?;;/m1../s1
• SMILES： CC(COP(O)(OP(O)(OC[C@@H]1[C@@H](OP(O)(O)=O)[C@@H](O)[C@@H](O1)N2C=NC3=C(N=CN=C32)N)=O)=O)([C@@H](O)C(NCCC([O-])=NCCSC(CC(CC([O-])=O)(O)C)=O)=O)C.[Na+].[Na+]

Computed Properties

• Exact Mass: 955.12100
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 27
• Rotatable Bond Count: 25
• Monoisotopic Mass: 934.14723827g/mol
• Heavy Atom Count: 60
• Complexity: 1610
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 447Ų

Experimental Properties

• LogP: 0.51990
• PSA: 481.55000
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Solubility: H2O: 50 mg/mL, clear, faintly yellow
• Color/Form: No data avaiable

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters Acyl CoAs
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl CoAs